Cas no 890596-29-9 (3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-1-4-(4-chlorobenzenesulfonyl)piperazin-1-ylpropan-1-one)

• Product Name: 3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-1-4-(4-chlorobenzenesulfonyl)piperazin-1-ylpropan-1-one
• CAS No: 890596-29-9
• MF: C₁₈H₂₂BrClN₄O₃S
• MW: 489.814280986786
• CID: 5438832
• Update Time: 2025-11-01

3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-1-4-(4-chlorobenzenesulfonyl)piperazin-1-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoyl]-4-[(4-chlorophenyl)sulfonyl]piperazine
• 3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-1-4-(4-chlorobenzenesulfonyl)piperazin-1-ylpropan-1-one

• Inchi： 1S/C18H22BrClN4O3S/c1-13-18(19)14(2)24(21-13)8-7-17(25)22-9-11-23(12-10-22)28(26,27)16-5-3-15(20)4-6-16/h3-6H,7-12H2,1-2H3
• InChI Key： LXVUFJDTMWGHDU-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(C1=CC=C(C=C1)Cl)N1CCN(CC1)C(=O)CCN1C(C)=C(C(C)=N1)Br

Additional information on 3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-1-4-(4-chlorobenzenesulfonyl)piperazin-1-ylpropan-1-one

3-(4-Bromo-3,5-Dimethyl-1H-Pyrazol-1-Yl)-1-(4-(4-Chlorobenzenesulfonyl)Piperazin-1-Yl)Propan-1-One: A Comprehensive Overview

The compound with CAS No. 890596-29-9, commonly referred to as 3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-1-(4-(4-chlorobenzenesulfonyl)piperazin-1-yl)propan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which combines a pyrazole ring with a piperazine moiety and a sulfonyl group, making it a potential candidate for drug development. Recent studies have highlighted its promising activity in inhibiting certain enzyme targets, which could pave the way for novel therapeutic interventions.

The synthesis of this compound involves a multi-step process that showcases the elegance of modern organic chemistry. The construction of the pyrazole ring is achieved through a cyclization reaction, while the piperazine moiety is introduced via nucleophilic substitution. The incorporation of the sulfonyl group adds to the molecule's functionality, enhancing its ability to interact with biological targets. Researchers have employed advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to confirm the compound's structure and purity.

One of the most exciting aspects of this compound is its potential application in the treatment of neurodegenerative diseases. Recent in vitro studies have demonstrated that it exhibits potent inhibitory activity against beta-secretase (BACE), an enzyme implicated in the production of amyloid-beta peptides, which are central to Alzheimer's disease pathology. The compound's ability to cross the blood-brain barrier (BBB) has been validated through preclinical models, suggesting its suitability for targeting central nervous system (CNS) disorders.

In addition to its enzymatic activity, this compound has shown remarkable selectivity for specific cellular pathways. For instance, it demonstrates minimal off-target effects on other proteases, which is a critical factor in reducing potential side effects in therapeutic applications. Computational modeling studies have provided insights into the molecular interactions that govern its binding affinity to BACE, further underscoring its therapeutic potential.

The structural features of this compound are particularly noteworthy. The pyrazole ring, substituted with bromine and methyl groups, contributes to its stability and pharmacokinetic properties. The sulfonyl group, derived from 4-chlorobenzenesulfonic acid, enhances solubility and bioavailability. Furthermore, the piperazine moiety serves as a flexible linker that facilitates optimal positioning within the enzyme's active site.

Recent advancements in medicinal chemistry have enabled researchers to optimize this compound's pharmacokinetic profile. By modifying substituents on the pyrazole ring and piperazine moiety, scientists have successfully improved its half-life and reduced clearance rates. These modifications have brought the compound closer to preclinical testing phases, where its efficacy and safety can be rigorously evaluated.

The development of this compound also highlights the importance of interdisciplinary collaboration in drug discovery. Chemists, pharmacologists, and computational biologists have worked together to design, synthesize, and evaluate this molecule's properties. Such collaborative efforts are essential for translating laboratory findings into real-world applications that benefit patients.

In conclusion, CAS No. 890596-29-9 represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity, positions it as a strong candidate for addressing unmet medical needs in neurodegenerative diseases. As research continues to unfold, this compound may soon join the ranks of innovative therapies that improve human health worldwide.